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Compound of Interest

Compound Name: Vinyl butyrate

Cat. No.: B105384 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of vinyl butyrate, catering to researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Vinyl butyrate is a highly flammable liquid and is harmful if inhaled.[1][2] Due to its low flash

point, it is classified as a hazardous waste. Proper handling and disposal are paramount to

prevent accidents and environmental contamination.

Immediate Safety Precautions
Before handling vinyl butyrate, ensure you are in a well-ventilated area and wearing

appropriate personal protective equipment (PPE).[1] In case of a spill or leak, immediately

evacuate personnel from the area, remove all sources of ignition, and prevent the chemical

from entering drains or waterways.[1][3]

Operational Disposal Plan
Disposal of vinyl butyrate must be conducted in accordance with federal, state, and local

regulations. It is classified as a hazardous waste due to its ignitability.

Step 1: Waste Identification and Classification
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Vinyl butyrate is characterized as an ignitable hazardous waste. This classification is based

on its flash point, which is significantly lower than the threshold set by the Environmental

Protection Agency (EPA).

Step 2: On-site Collection and Storage

Containers: Collect waste vinyl butyrate in suitable, closed, and properly labeled

containers.[1][2] Containers should be in good condition and compatible with the chemical.

Labeling: Label waste containers clearly with "Hazardous Waste" and the specific contents

("Waste Vinyl Butyrate").

Storage: Store containers in a cool, dry, and well-ventilated area away from heat, sparks,

open flames, and other ignition sources.[1][3] The storage area should be designed for

flammable liquids.

Step 3: Off-site Transportation and Disposal

Engage a Licensed Waste Hauler: Transportation of hazardous waste must be performed by

a licensed hazardous waste transporter.

Manifesting: All shipments of hazardous waste must be accompanied by a hazardous waste

manifest. This document tracks the waste from the point of generation to its final disposal

facility.

Disposal Facility: Vinyl butyrate must be disposed of at a licensed Treatment, Storage, and

Disposal Facility (TSDF).[1] Approved disposal methods include:

Controlled Incineration: This is a common method for flammable liquids, often with flue gas

scrubbing to manage emissions.[1]

Chemical Destruction Plant: A licensed facility that can chemically alter the waste to render

it non-hazardous.[1]

Disposal of Contaminated Materials
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Any materials, such as absorbents or personal protective equipment, that come into contact

with vinyl butyrate should be considered hazardous waste and disposed of accordingly. Place

these materials in a sealed container and manage them alongside the liquid waste.

Quantitative Data for Vinyl Butyrate Disposal
Parameter Value Regulation/Guideline

EPA Hazardous Waste Code D001 40 CFR Part 261

UN Number 2838 Department of Transportation

Hazard Class 3 (Flammable Liquid) Department of Transportation

Flash Point 20°C (68°F) Safety Data Sheet

Ignitability Threshold < 60°C (140°F) EPA (40 CFR 261.21)

Experimental Protocols
The procedures outlined in this document are for the safe disposal of vinyl butyrate and do

not pertain to experimental use. For experimental protocols involving vinyl butyrate, please

consult relevant scientific literature and safety guidelines specific to your research.

Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of vinyl
butyrate.
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On-Site Waste Generation & Collection
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Caption: Workflow for the proper disposal of vinyl butyrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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